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Compound of Interest

2-(Dimethylamino)ethanethiol
Compound Name:

hydrochloride
CAS No.: 13242-44-9
Cat. No.: B049951

Get Quote

\ J

An In-depth Technical Guide to the Synthesis of 2-(Dimethylamino)ethanethiol
Hydrochloride

This guide provides a comprehensive overview of the synthetic protocol for 2-
(dimethylamino)ethanethiol hydrochloride, a versatile reagent in biochemical and analytical
chemistry.[1] The synthesis is presented as a two-step process, commencing with the
preparation of the key intermediate, 2-(dimethylamino)ethyl chloride hydrochloride, followed by
its conversion to the target compound. This document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of the final product is provided below.
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Property Value Reference
CAS Number 13242-44-9 [2]
Molecular Formula CaH11NS-HCI [3]
Molecular Weight 141.66 g/mol [4]
Appearance White to Off-White Solid [5]
Melting Point 155 °C [1]
Purity >95% [2]

2-8°C, Hygroscopic, under
Storage ) [5]
inert atmosphere

Synthesis Overview

The synthesis of 2-(dimethylamino)ethanethiol hydrochloride is typically achieved through a
two-step reaction sequence. The first step involves the chlorination of 2-(dimethylamino)ethanol
to produce 2-(dimethylamino)ethyl chloride hydrochloride. The subsequent step involves the
formation of an isothiouronium salt by reacting the chlorinated intermediate with thiourea,
followed by alkaline hydrolysis to yield the desired thiol.
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Caption: Overall workflow for the synthesis of 2-(Dimethylamino)ethanethiol hydrochloride.
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Experimental Protocols

Caution: These procedures should only be carried out by trained professionals in a well-
ventilated fume hood with appropriate personal protective equipment.

Step 1: Synthesis of 2-(Dimethylamino)ethyl chloride
hydrochloride

This protocol is adapted from a well-established procedure in Organic Syntheses.[6]

Materials and Reagents:

Molar Mass ( g/mol

Reagent | Moles Quantity

2-

(Dimethylamino)ethan  89.14 2.35 2109

ol

Thionyl chloride 118.97 2.44 290 g

Absolute ethanol 46.07 - ~1L
Procedure:

e Reaction Setup: A dry 1-liter, three-necked flask is equipped with a mechanical stirrer, a
reflux condenser, and a dropping funnel. The flask is placed in an ice bath to maintain
cooling throughout the reaction.

o Reagent Addition: 290 g (2.44 moles) of thionyl chloride is added to the flask. Subsequently,
210 g (2.35 moles) of 2-(dimethylamino)ethanol is added dropwise from the funnel over a
period of one hour. The reaction is exothermic and produces a significant amount of sulfur
dioxide gas.[6]

» Reaction Progression: After the addition is complete, the ice bath is removed, and the
mixture is stirred for an additional hour. The temperature of the mixture will be between 35—
50°C, and it will appear as a brown, semi-solid slush.[6]
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» Workup and Purification: The entire contents of the flask are carefully transferred to a 2-liter
beaker containing approximately 1 liter of absolute ethanol. The resulting brown solution is
heated to boiling.

o Crystallization: The hot solution is filtered to remove any insoluble material. The filtrate is
then cooled in an ice-salt bath to induce crystallization.

« |solation: The white crystals of 2-(dimethylamino)ethyl chloride hydrochloride are collected by
suction filtration and dried in a vacuum desiccator over phosphorus pentoxide.

e Yield: The reported yield of the pure product is between 87-90%.[6]

Step 2: Synthesis of 2-(Dimethylamino)ethanethiol
hydrochloride

This procedure is based on the general method for the synthesis of 2-
(dialkylamino)ethanethiols.[7]

Part A: Formation of S-(2-(Dimethylamino)ethyl)isothiouronium chloride hydrochloride

Materials and Reagents:

Molar Mass ( g/mol .
Reagent Moles Quantity

)

2-
(Dimethylamino)ethyl 144.04 1.00
chloride hydrochloride

(Based on yield from
Step 1)

(Equimolar to

Thiourea 76.12 1.00
precursor)
(Sufficient for
Ethanol 46.07 ) )
dissolution)
Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 2-
(dimethylamino)ethyl chloride hydrochloride obtained from Step 1 in ethanol.

» Reagent Addition: Add an equimolar amount of thiourea to the ethanolic solution.[7]

o Reaction: The mixture is heated to reflux and stirred. The progress of the reaction can be
monitored by thin-layer chromatography.

e |solation: Upon completion, the reaction mixture is cooled, and the solvent is removed under
reduced pressure to yield the crude S-(2-(dimethylamino)ethyl)isothiouronium chloride
hydrochloride. This intermediate can be purified by recrystallization from ethanol.

Part B: Alkaline Hydrolysis and Formation of the Hydrochloride Salt
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Caption: Reaction mechanism of the alkaline hydrolysis of the isothiouronium salt.

Materials and Reagents:
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Molar Mass ( g/mol

Reagent | Moles Quantity
] ) (Calculated from Part
Isothiouronium Salt A) 1.00 (From Part A)
Sodium Hydroxide 40.00 (Excess) (Aqueous solution)
) ) (Concentrated or in
Hydrochloric Acid 36.46 (To pH ~2)

ethanol)

Procedure:

o Hydrolysis: The S-(2-(dimethylamino)ethyl)isothiouronium chloride hydrochloride is dissolved
in a degassed aqueous solution of sodium hydroxide. The mixture is heated to facilitate
hydrolysis.

o Extraction: After cooling, the free thiol can be extracted from the agueous solution using an
organic solvent like diethyl ether.

 Purification: The crude thiol is purified by distillation under reduced pressure. This step is
crucial to remove sulfide side-products.[7]

o Salt Formation: The purified thiol is dissolved in a suitable solvent (e.g., ethanol or diethyl
ether) and treated with hydrochloric acid until the solution is acidic.

 Isolation: The precipitated 2-(dimethylamino)ethanethiol hydrochloride is collected by
filtration, washed with a cold solvent, and dried under vacuum.

« Yield: The yields for the hydrolysis and purification step can be variable, reportedly in the
range of 19-56%, largely dependent on the efficiency of the purification.[7]

Characterization
The final product should be characterized to confirm its identity and purity.

» 'H NMR: Spectroscopic data for 2-(dimethylamino)ethanethiol hydrochloride is available
for comparison.[8]
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« Infrared Spectroscopy (IR): The IR spectrum can be used to identify the characteristic
functional groups. Data is available from the NIST Chemistry WebBook.[9]

e Mass Spectrometry (MS): To confirm the molecular weight of the compound.

Applications

2-(Dimethylamino)ethanethiol hydrochloride is a compound with several applications in
scientific research:

It acts as a metal-complexing agent.[2]

It is used to synthesize fluorescent thiocholine esters, which are substrates for human
fibrinoligase.[10]

It can be used as a cationic ligand for the surface modification of gold nanoparticles.[10]

It has been shown to bind to the active site of serine proteases, such as trypsin and
chymotrypsin, and can act as an inhibitor.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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